Cas no 1258327-02-4 ((1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol)

(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol is a chiral spirobiindane derivative featuring a rigid, sterically hindered structure due to its naphthalene substituents. Its spirocyclic core enhances stereochemical stability, making it valuable in asymmetric synthesis and catalysis. The diol functional groups provide chelating capabilities, useful in ligand design for transition metal complexes. The compound's defined stereochemistry (1S configuration) ensures precise enantioselectivity in applications such as chiral auxiliaries or organocatalysts. Its extended aromatic system may also contribute to photophysical properties, potentially benefiting materials science. High purity and structural uniformity are critical for reproducible performance in research and industrial processes.
(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol structure
1258327-02-4 structure
Product Name:(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol
CAS No:1258327-02-4
MF:C37H28O2
MW:504.617030143738
MDL:MFCD31707570
CID:3035836
Update Time:2025-06-09

(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Chemical and Physical Properties

Names and Identifiers

    • (1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol
    • (S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol
    • (1S)-2,2′,3,3′-Tetrahydro-6,6′-di-1-naphthalenyl-1,1′-spirobi[1H-indene]-7,7′-diol (ACI)
    • MDL: MFCD31707570
    • Inchi: 1S/C37H28O2/c38-35-31(29-13-5-9-23-7-1-3-11-27(23)29)17-15-25-19-21-37(33(25)35)22-20-26-16-18-32(36(39)34(26)37)30-14-6-10-24-8-2-4-12-28(24)30/h1-18,38-39H,19-22H2
    • InChI Key: MNBIPPRIDBTOHG-UHFFFAOYSA-N
    • SMILES: OC1C2C3(CCC4C3=C(C(C3C5C(=CC=CC=5)C=CC=3)=CC=4)O)CCC=2C=CC=1C1C2C(=CC=CC=2)C=CC=1

(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Pricemore >>

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abcr
AB504447-10mg
(S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol, 98% (99% ee); .
1258327-02-4 98%
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(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Palladium Solvents: 1,4-Dioxane ,  Water ;  2 h, 80 °C
Reference
SPINOL-Derived Phosphoric Acids: Synthesis and Application in Enantioselective Friedel-Crafts Reaction of Indoles with Imines
Xu, Fang-Xi; Huang, Dan; Han, Chao; Shen, Wei; Lin, Xu-Feng; et al, Journal of Organic Chemistry, 2010, 75(24), 8677-8680

(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Raw materials

(1S)-2,2',3,3'-Tetrahydro-6,6'-di(1-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Preparation Products

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